Cas no 1797573-36-4 (6-[7-(2-chlorophenyl)-1,4-thiazepane-4-carbonyl]-1,3-benzothiazole)

• Product Name: 6-[7-(2-chlorophenyl)-1,4-thiazepane-4-carbonyl]-1,3-benzothiazole
• CAS No: 1797573-36-4
• MF: C₁₉H₁₇ClN₂OS₂
• MW: 388.934080839157
• CID: 5373107
• Update Time: 2025-05-25

6-[7-(2-chlorophenyl)-1,4-thiazepane-4-carbonyl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 1,3-benzothiazol-6-yl-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]methanone
• 6-[7-(2-chlorophenyl)-1,4-thiazepane-4-carbonyl]-1,3-benzothiazole

• Inchi： 1S/C19H17ClN2OS2/c20-15-4-2-1-3-14(15)17-7-8-22(9-10-24-17)19(23)13-5-6-16-18(11-13)25-12-21-16/h1-6,11-12,17H,7-10H2
• InChI Key： ZRLWGPJLFOVWIV-UHFFFAOYSA-N
• SMILES： C(C1C=C2SC=NC2=CC=1)(N1CCC(C2=CC=CC=C2Cl)SCC1)=O

Additional information on 6-[7-(2-chlorophenyl)-1,4-thiazepane-4-carbonyl]-1,3-benzothiazole

6-[7-(2-Chlorophenyl)-1,4-thiazepane-4-carbonyl]-1,3-benzothiazole: A Comprehensive Overview

The compound with CAS No. 1797573-36-4, known as 6-[7-(2-chlorophenyl)-1,4-thiazepane-4-carbonyl]-1,3-benzothiazole, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This molecule belongs to the class of benzothiazoles, which are widely studied for their roles in drug discovery and material science. The benzothiazole core of this compound is a fused bicyclic structure consisting of a benzene ring and a thiazole ring, which contributes to its stability and reactivity.

The 1,4-thiazepane moiety in the molecule is a seven-membered ring containing sulfur and nitrogen atoms. This structure is notable for its ability to form stable amide bonds, as seen in the carbonyl group linking the thiazepane ring to the benzothiazole core. The presence of the 2-chlorophenyl group further enhances the molecule's versatility by introducing electron-withdrawing effects that can influence its reactivity and pharmacokinetic properties.

Recent studies have highlighted the potential of 6-[7-(2-chlorophenyl)-1,4-thiazepane-4-carbonyl]-1,3-benzothiazole in various therapeutic areas. For instance, researchers have explored its role as a potential inhibitor of enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The molecule's ability to interact with specific protein targets has been validated through in vitro assays, demonstrating its promise as a lead compound for drug development.

In addition to its therapeutic applications, this compound has also been investigated for its electronic properties. The combination of the benzothiazole and thiazepane moieties creates a conjugated system that exhibits interesting optical and electronic characteristics. These properties make it a candidate for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices.

The synthesis of 6-[7-(2-chlorophenyl)-1,4-thiazepane-4-carbonyl]-1,3-benzothiazole involves a multi-step process that combines principles from both classical organic synthesis and modern catalytic methods. Key steps include the formation of the thiazepane ring through sulfur-mediated cyclization and the subsequent coupling with the benzothiazole core via amide bond formation. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and better stereocontrol in the synthesis of this compound.

From a pharmacokinetic perspective, studies have shown that 6-[7-(2-chlorophenyl)-1,4-thiazepane-4-carbonyl]-1,3-benzothiazole exhibits moderate solubility in aqueous solutions, which is favorable for oral bioavailability. However, further optimization may be required to enhance its pharmacokinetic profile for clinical applications.

In conclusion, 6-[7-(2-chlorophenyl)-1,4-thiazepane-4-carbonyl]-1,3-benzothiazole represents a versatile molecule with potential applications across multiple fields. Its unique structure, combined with recent advances in synthetic methodology and pharmacological studies, positions it as a promising candidate for future research and development.